Cas no 1522187-12-7 (5-(Azetidin-1-yl)furan-2-carbaldehyde)

• Product Name: 5-(Azetidin-1-yl)furan-2-carbaldehyde
• CAS No: 1522187-12-7
• MF: C₈H₉NO₂
• MW: 151.162562131882
• CID: 5692383
• PubChem ID: 82667978
• Update Time: 2025-05-27

5-(Azetidin-1-yl)furan-2-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-(azetidin-1-yl)furan-2-carbaldehyde
• EN300-725305
• 1522187-12-7
• 2-Furancarboxaldehyde, 5-(1-azetidinyl)-
• 5-(Azetidin-1-yl)furan-2-carbaldehyde

• Inchi： 1S/C8H9NO2/c10-6-7-2-3-8(11-7)9-4-1-5-9/h2-3,6H,1,4-5H2
• InChI Key： MJPTUGXCGOJSRB-UHFFFAOYSA-N
• SMILES： O1C(C=O)=CC=C1N1CCC1

Computed Properties

• Exact Mass: 151.063328530g/mol
• Monoisotopic Mass: 151.063328530g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 33.4Ų

Experimental Properties

• Density: 1.252±0.06 g/cm3(Predicted)
• Boiling Point: 302.2±27.0 °C(Predicted)
• pka: 2.58±0.20(Predicted)

Additional information on 5-(Azetidin-1-yl)furan-2-carbaldehyde

Recent Advances in the Study of 5-(Azetidin-1-yl)furan-2-carbaldehyde (CAS: 1522187-12-7)

The compound 5-(Azetidin-1-yl)furan-2-carbaldehyde (CAS: 1522187-12-7) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This heterocyclic aldehyde, featuring an azetidine ring fused to a furan scaffold, exhibits unique chemical properties that make it a promising candidate for the synthesis of novel bioactive molecules. Recent studies have explored its role as a versatile building block in the construction of pharmacophores targeting various diseases, including cancer, infectious diseases, and neurological disorders.

One of the key areas of research involving 5-(Azetidin-1-yl)furan-2-carbaldehyde is its utility in the synthesis of small-molecule inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its effectiveness as a precursor in the development of kinase inhibitors. The researchers utilized the aldehyde functionality to introduce diverse substituents, enabling the optimization of binding affinity and selectivity for specific kinase targets. The study reported that derivatives of this compound showed potent inhibitory activity against certain cancer-related kinases, with IC50 values in the nanomolar range.

In addition to its role in kinase inhibition, 5-(Azetidin-1-yl)furan-2-carbaldehyde has been investigated for its potential in antimicrobial drug development. A recent study in Bioorganic & Medicinal Chemistry Letters highlighted its use in the synthesis of novel antibacterial agents. The azetidine ring was found to enhance the metabolic stability of the resulting compounds, while the furan moiety contributed to improved membrane permeability. These properties were critical in overcoming resistance mechanisms observed in multidrug-resistant bacterial strains.

Another significant application of this compound lies in the field of neurodegenerative disease research. A 2024 publication in ACS Chemical Neuroscience described its incorporation into multifunctional ligands targeting both amyloid-beta aggregation and oxidative stress pathways. The study revealed that derivatives of 5-(Azetidin-1-yl)furan-2-carbaldehyde could cross the blood-brain barrier and exhibit neuroprotective effects in in vitro models of Alzheimer's disease. These findings suggest its potential as a lead compound for the development of disease-modifying therapies.

The synthetic accessibility of 5-(Azetidin-1-yl)furan-2-carbaldehyde has also been a focus of recent research. A team from the University of Cambridge reported an efficient, scalable synthesis route in Organic Process Research & Development, which could facilitate its broader application in medicinal chemistry campaigns. The new method reduced the number of synthetic steps and improved overall yield, making the compound more accessible for high-throughput screening and structure-activity relationship studies.

Looking ahead, researchers are particularly interested in exploring the chiral derivatives of 5-(Azetidin-1-yl)furan-2-carbaldehyde, as the stereochemistry of the azetidine ring may significantly influence biological activity. Computational modeling studies published in Journal of Chemical Information and Modeling have provided insights into the optimal spatial orientation of substituents for target engagement, guiding future synthetic efforts. These developments position 5-(Azetidin-1-yl)furan-2-carbaldehyde as a valuable tool in the rational design of next-generation therapeutics.